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Compound of Interest

Compound Name: 3,3,5-Trimethylcyclohexanone

Cat. No.: B147574 Get Quote

This technical guide provides an in-depth overview of 3,3,5-Trimethylcyclohexanone, a

versatile chemical intermediate also known as Dihydroisophorone. It is intended for

researchers, scientists, and professionals in drug development and other scientific fields. This

document outlines its various names and identifiers, summarizes its key physicochemical

properties, and presents a relevant experimental protocol.

Alternative Names and Identifiers
3,3,5-Trimethylcyclohexanone is known by a variety of synonyms and is cataloged under

several chemical identifiers. This extensive list is crucial for comprehensive literature and

database searches. The following table summarizes the most common alternative names and

identifiers for this compound.
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Category Name/Identifier

Common Name Dihydroisophorone[1][2][3]

Dihydro-isophorone[2][4][5]

IUPAC Name 3,3,5-Trimethylcyclohexan-1-one[2][3]

Systematic Name Cyclohexanone, 3,3,5-trimethyl-[1][2][5]

CAS Registry Number 873-94-9[1][2]

EC Number 212-855-9[2]

UNII QXG9U7N202[2]

Other Synonyms 3,5,5-Trimethylcyclohexanone[2][5]

3,3,5-Trimethyl cyclohexanone[2][5]

Trimethylcyclohexanone[2]

(±)-3,3,5-Trimethylcyclohexanone[1]

AI3-33978[2][4]

MFCD00019466[2][4]

Physicochemical Properties
A thorough understanding of the physical and chemical properties of 3,3,5-
Trimethylcyclohexanone is essential for its application in research and development. The

following table provides key quantitative data for this compound.
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Property Value

Molecular Formula C₉H₁₆O[1][4]

Molecular Weight 140.22 g/mol [2]

Appearance Colorless to light yellow liquid[4]

Boiling Point 188-192 °C[4][6]

Melting Point -10 °C[4][7]

Density 0.887 g/mL at 25 °C[4][6]

Flash Point 68 °C (154.4 °F)[7]

Refractive Index n20/D 1.445[4][6]

Water Solubility 13 g/L (20 °C)[4]

Experimental Protocol: Synthesis via Hydrogenation
of Isophorone
3,3,5-Trimethylcyclohexanone can be synthesized through the hydrogenation of isophorone.

The following is a general method for this reaction.[6]

Materials:

Isophorone (2 mmol)

Catalyst (0.015 g)

Ethanol (10 mL)

Procedure:

Dissolve 0.015 g of the chosen catalyst and 2 mmol of isophorone in 10 mL of ethanol in a

suitable reaction vessel.

Conduct the reaction under standard hydrogenation conditions (e.g., appropriate hydrogen

pressure and temperature).
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Monitor the progress of the reaction using thin-layer chromatography (TLC).

Upon complete conversion of the isophorone, remove the catalyst from the reaction mixture

by filtration.

Evaporate the solvent (ethanol) from the filtrate under reduced pressure to yield pure 3,3,5-
trimethylcyclohexanone.

Visualizations
To further clarify the information presented, the following diagrams illustrate the relationships

between the compound's names and a typical experimental workflow.
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Relationship between primary name and its synonyms.
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Synthesis Workflow: Hydrogenation of Isophorone
Start: Dissolve Isophorone

and Catalyst in Ethanol

Hydrogenation Reaction

Monitor with TLC

Reaction Complete?

No

Filter to Remove Catalyst

Yes

Evaporate Solvent

End: Pure 3,3,5-Trimethylcyclohexanone

Click to download full resolution via product page

General workflow for the synthesis of 3,3,5-Trimethylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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